Cas no 1803697-54-2 (2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1803697-54-2
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4916655
• Update Time: 2025-05-24

2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-2-3-1-4(13)12-7(11)5(3)6(9)10/h1,6H,2H2,(H3,11,12,13)
• InChI Key： YOCSSPXBDHBMQT-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(=C1C(F)F)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1803697-54-2)

2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1803697-54-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, plays a pivotal role in the synthesis of bioactive molecules. Its structural features make it a valuable intermediate for developing innovative therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The pyridine core of this compound is a well-known scaffold in medicinal chemistry, often associated with drug discovery and biochemical applications. Researchers are particularly interested in its potential to modulate enzyme activity and receptor interactions, which could lead to breakthroughs in treating diseases such as cancer and infectious ailments. The presence of the hydroxyl group and amino group further enhances its reactivity, enabling diverse functionalization strategies.

In the agrochemical sector, 2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine is explored for its role in designing next-generation pesticides. With increasing global emphasis on food security and environmental sustainability, this compound's ability to target specific pests while minimizing ecological impact is highly valued. Its difluoromethyl group is particularly noteworthy, as fluorine-containing compounds often exhibit improved stability and bioavailability.

From a synthetic chemistry perspective, the compound's CAS No. 1803697-54-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize reproducible synthesis protocols and scalable production methods to meet the demands of industrial and academic collaborations. Recent advancements in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and energy consumption.

The versatility of 2-Amino-4-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine extends to its applications in material science. Its molecular structure can be tailored to create functional materials with specific electronic or optical properties, catering to innovations in organic electronics and sensors. This interdisciplinary potential makes it a subject of ongoing research across multiple scientific domains.

As the scientific community continues to explore structure-activity relationships, this compound remains a focal point for high-throughput screening and computational modeling studies. Its relevance in personalized medicine and precision agriculture underscores its alignment with contemporary trends in science and technology. For researchers and industry professionals, understanding its properties and applications is essential for driving innovation in their respective fields.